Cas no 38099-12-6 (Uridine,2'-deoxy-5-(3,3-dimethyl-1-triazenyl)- (9CI))

Uridine,2'-deoxy-5-(3,3-dimethyl-1-triazenyl)- (9CI) structure
38099-12-6 structure
Product Name:Uridine,2'-deoxy-5-(3,3-dimethyl-1-triazenyl)- (9CI)
CAS No:38099-12-6
MF:C11H17N5O5
MW:299.283181905746
CID:320906
PubChem ID:293725
Update Time:2025-04-19

Uridine,2'-deoxy-5-(3,3-dimethyl-1-triazenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-5-(3,3-dimethyl-1-triazenyl)- (9CI)
    • 5-(dimethylaminodiazenyl)-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 1-(2-deoxypentofuranosyl)-5-[(1e)-3,3-dimethyltriaz-1-en-1-yl]pyrimidine-2,4(1h,3h)-dione
    • 5-(3,3-Dimethyl-1-triazeno)-2'-deoxyuridin
    • 5-(3,3-dimethyl-triaz-1-enyl)-2'-deoxy-uridine
    • AC1L6KTO
    • AC1Q6G8Z
    • AR-1B0764
    • KST-1B3811
    • NSC160792
    • NSC-160792
    • 38099-12-6
    • DTXSID90303734
    • Inchi: 1S/C11H17N5O5/c1-15(2)14-13-6-4-16(11(20)12-10(6)19)9-3-7(18)8(5-17)21-9/h4,7-9,17-18H,3,5H2,1-2H3,(H,12,19,20)/b14-13+
    • InChI Key: CVPYVCXWXBDPBK-BUHFOSPRSA-N
    • SMILES: O1C(CO)C(CC1N1C(NC(C(=C1)/N=N/N(C)C)=O)=O)O

Computed Properties

  • Exact Mass: 299.12311
  • Monoisotopic Mass: 299.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.7
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.689
  • PSA: 127.06
  • LogP: -1.26240
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